Cas no 6931-48-2 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- hexahydro-3H-1,4-methanocyclopenta[c]furan-3-one
- 6931-48-2
- NSC-168039
- DTXSID10304905
- NSC168039
-
-
- Inchi： 1S/C8H10O2/c9-8-7-4-1-2-5(7)6(3-4)10-8/h4-7H,1-3H2
- InChI Key： MSJOVMFAHQXWPI-UHFFFAOYSA-N
- SMILES： O1C(C2C3CCC2C1C3)=O
Computed Properties
- Exact Mass: 138.068079557g/mol
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26.3Ų
Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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